Ethyl 3-(6-bromopyridin-3-yl)prop-2-enoate
Overview
Description
Ethyl 3-(6-bromopyridin-3-yl)prop-2-enoate, also known as 6-bromopyridin-3-yl prop-2-enoate, is an important organic compound that has a wide range of applications in scientific research. It is a versatile compound with a variety of uses, from synthesizing other compounds to studying the mechanisms of action of drugs.
Scientific Research Applications
Molecular Interactions and Crystal Packing
Ethyl (2Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates, a closely related compound, demonstrates unusual molecular interactions, such as N⋯π and O⋯π interactions, rather than traditional hydrogen bonding in its crystal packing. This phenomenon provides valuable insights into non-traditional bonding interactions in similar molecular structures (Zhang, Wu, & Zhang, 2011).
Chemical Transformations
A related chemical transformation involves ethyl 3-(4,5,6,7-tetrahydroindol-2-yl)propynoate, which upon reaction with dichlorodicyanobenzoquinone, affords a furan-2-one–4,5,6,7-tetrahydroindole–cyclobutene sequence. This study is relevant for understanding the reactivity and potential applications of ethyl 3-(6-bromopyridin-3-yl)prop-2-enoate in organic synthesis (Sobenina et al., 2011).
Thermodynamic Characteristics
The thermodynamic characteristics of ethyl-2-cyano-3-(furan-2-yl) prop-2-enoate derivatives, which are structurally similar to this compound, have been experimentally determined. This research provides insights into the energy aspects of these types of compounds (Kos et al., 2017).
Molecular Conformational Analysis
A detailed molecular conformational analysis, including vibrational spectra and molecular docking studies, was conducted on ethyl 3-(E)-(anthracen-9-yl)prop-2-enoate. This analysis is pertinent to understanding the molecular behavior of this compound in different environments (Mary et al., 2015).
Electrochemical Reduction
Ethyl 2-bromo-3-(3′,4′-dimethoxyphenyl)-3-(propargyloxy)propanoate, a structurally related compound, has been studied for its electrochemical reduction at glassy carbon electrodes. This research provides insights into the electrochemical behavior of similar ester compounds (Esteves et al., 2003).
properties
IUPAC Name |
ethyl 3-(6-bromopyridin-3-yl)prop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO2/c1-2-14-10(13)6-4-8-3-5-9(11)12-7-8/h3-7H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTYCAISAXLAHJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=CC1=CN=C(C=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201266548 |
Source
|
| Record name | Ethyl 3-(6-bromo-3-pyridinyl)-2-propenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201266548 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
861932-12-9 |
Source
|
| Record name | Ethyl 3-(6-bromo-3-pyridinyl)-2-propenoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=861932-12-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3-(6-bromo-3-pyridinyl)-2-propenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201266548 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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